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Compound of Interest

4-Chloro-2,6-
Compound Name:
dimethylbenzaldehyde

cat. No.: B2618653

Essential Safety and Handling Guide for 4-
Chloro-2,6-dimethylbenzaldehyde

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Chloro-2,6-dimethylbenzaldehyde (CAS
No. 6045-90-5) was not available at the time of this document's creation. The following
guidance is synthesized from SDSs of structurally similar compounds, including other
substituted benzaldehydes. It is imperative to handle this chemical with caution and to conduct
a thorough risk assessment before use.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Chloro-2,6-
dimethylbenzaldehyde.

I. Chemical and Physical Properties

The following table summarizes the known and predicted properties of 4-Chloro-2,6-
dimethylbenzaldehyde and related compounds. This information is crucial for safe handling
and storage.
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Property Value

Molecular Formula CsoHoCIO

Molecular Weight 168.62 g/mol

Appearance Solid

Purity 98%

Boiling Point 446 °F [ 230 °C (lit.)

Melting Point 81-86 °F /27 - 30 °C (lit.)

InChl Key GRVCMDLDRVEOSY-UHFFFAOYSA-N

Il. Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 4-

Chloro-2,6-dimethylbenzaldehyde.

Protection Type

Recommended Equipment

Eye and Face

Chemical safety goggles and a face shield are
required. Use equipment tested and approved
under government standards such as NIOSH
(US) or EN 166 (EU).

Skin

A complete suit protecting against chemicals
and flame-retardant antistatic protective clothing
should be worn. Handle with gloves that have

been inspected prior to use.

Respiratory

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.
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lll. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the essential steps for safely handling 4-Chloro-2,6-
dimethylbenzaldehyde from receipt to disposal.

e Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leaks.
o Ensure the container is properly labeled.
o Transport to a designated, well-ventilated storage area away from incompatible materials.

o Preparation and Handling:

[e]

Work in a well-ventilated area, preferably a chemical fume hood.

o Ensure that an eyewash station and safety shower are in close proximity to the
workstation.[1]

o Don all required PPE before opening the container.
o Avoid the formation of dust and aerosols.[2]
o Do not breathe vapors or dust.
o Avoid contact with skin, eyes, and clothing.[3]
e During Use:
o Keep the container tightly closed when not in use.[1][3]
o Prevent the release of the substance into the environment.[1]
o Keep away from heat, sparks, open flames, and hot surfaces.[1][3]

e Post-Handling:
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o Thoroughly wash hands and any exposed skin after handling.
o Clean the work area and decontaminate any spills.

o Store the chemical in its original, tightly sealed container in a cool, dry, and well-ventilated
place.[1][3]

IV. Disposal Plan

Proper disposal of 4-Chloro-2,6-dimethylbenzaldehyde and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Chemical Disposal:
o Dispose of contents and container to an approved waste disposal plant.[1]
o Waste material must be disposed of in accordance with national and local regulations.
o Do not mix with other waste. Leave chemicals in their original containers.

o Contaminated Container Disposal:

o Handle uncleaned containers in the same manner as the product itself.

V. Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a physician.[2]

[3]4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Immediately call a poison center or doctor.[1][2]

[3]4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3][4]

VI. Workflow for Safe Handling

The following diagram illustrates the key decision points and steps for the safe handling of 4-

Chloro-2,6-dimethylbenzaldehyde.
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Safe Handling Workflow for 4-Chloro-2,6-dimethylbenzaldehyde

Start: Receive Chemical

Inspect Container for Damage

Damaged?

Quarantine and Report Store in a Cool, Dry, Well-Ventilated Area

Prepare Work Area (Fume Hood, Emergency Equipment)

i

Don Appropriate PPE

i

Handle Chemical with Caution

'

Clean and Decontaminate Work Area

Dispose of Waste According to Protocol

Click to download full resolution via product page

A logical workflow for the safe handling of 4-Chloro-2,6-dimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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